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Compound of Interest

1-(4-n-Butoxy-3-
Compound Name:
methylphenyl)ethanol

Cat. No.: B7847489

Get Quote

\ J

1-(4-n-Butoxy-3-methylphenyl)ethanol is a specialized aromatic organic compound
frequently utilized in advanced chemical synthesis and drug development. As a researcher or
drug development professional, ensuring the integrity of your assays while maintaining rigorous
safety standards is paramount. This guide provides a self-validating, step-by-step operational
protocol for handling this compound, grounded in mechanistic chemical principles and
established regulatory frameworks.

Chemical Profile & Quantitative Data

To ensure precise assay preparation and safe handling, the foundational quantitative properties
of the compound must dictate your logistical approach [1].
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Property Value Operational Implication

Unique identifier for SDS
CAS Number 1225918-63-7 retrieval and inventory
tracking.

Required for precise molarity
Molecular Weight 208.30 g/mol calculations during assay

preparation.

Must be kept refrigerated to
Storage Temperature 2°Cto 8°C maintain stability and prevent

degradation.

Indicates mandatory dermal

Hazard Codes H315, H319, H320 ] ]
and ocular barrier protection.

Hazard Profile & Mechanistic Causality

Before donning Personal Protective Equipment (PPE), it is critical to understand why specific
protections are required. 1-(4-n-Butoxy-3-methylphenyl)ethanol is classified as a skin and
serious eye irritant.

Mechanistic Causality: The molecule features a lipophilic aromatic ring substituted with a non-
polar butoxy chain. This structure heavily enhances its ability to partition into and disrupt the
lipid bilayers of the stratum corneum (skin) and corneal epithelium (eyes). Furthermore, the
secondary alcohol moiety contributes to localized protein denaturation and defatting upon
contact. Because of these structural features, passive dermal exposure can rapidly lead to
contact dermatitis, necessitating strict barrier controls.

Personal Protective Equipment (PPE) Matrix

In accordance with the [2], a hazard assessment dictates the following PPE for handling this

compound.
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PPE Category

Specification & Material

Mechanistic Justification

Eye Protection

ANSI Z87.1 Chemical Splash
Goggles

Prevents aerosolized droplets
or accidental splashes from
contacting the lipid-rich corneal

epithelium.

Hand Protection

Nitrile Gloves (Minimum 4 mil

thickness)

Nitrile provides a robust barrier
against non-halogenated
aromatic ethers and alcohols,
preventing dermal lipid

disruption.

Body Protection

Flame-Resistant (FR) or 100%
Cotton Lab Coat

Protects underlying clothing
from absorbing spills; cotton
prevents static generation
which could ignite secondary

organic solvent vapors.

Respiratory

N/A (Standard Fume Hood
Use)

While vapor pressure at room
temperature is low, handling
must occur in a ventilated
enclosure to prevent inhalation

of particulate aerosols.

Operational Workflow (Step-by-Step)

The following protocol ensures a self-validating system where each step inherently verifies the

safety and chemical integrity of the next, aligning with guidelines from [3].

» Storage Retrieval: Retrieve the primary container from 2-8°C storage using secondary

containment (e.g., a shatterproof carrier) to prevent thermal shock or accidental dropping

during transit.

o Thermal Equilibration (Critical Step): Place the sealed container inside a properly functioning

chemical fume hood and allow it to equilibrate to room temperature for 30 minutes.
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o Causality: Opening a cold container introduces atmospheric moisture, which condenses
on the compound, degrading the reagent's purity and potentially altering downstream

reaction kinetics.

o PPE Verification: Inspect nitrile gloves for micro-tears and ensure chemical goggles form a
complete, gap-free seal around the eyes.

e Physical Manipulation: Perform all weighing and transfer operations within the fume hood.
Use anti-static spatulas to prevent the electrostatic repulsion and aerosolization of the

compound.

» Dissolution: If dissolving the compound in secondary organic solvents (e.g., DMSO or
ethanol), add the solvent slowly to the solute down the side of the glassware.

o Causality: Rapid solvent addition can cause localized exothermic heating or rapid
displacement of air, leading to micro-boiling and aerosolization of the irritant.

Operational & Safety Workflow Visualization
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Figure 1: Safety and operational workflow for 1-(4-n-Butoxy-3-methylphenyl)ethanol
handling.

Spill Response & Disposal Plan
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Immediate Spill Response Protocol

Isolate: Alert nearby personnel and isolate the spill area to prevent tracking the compound
throughout the laboratory.

Contain: Cover the spill with an inert, compatible absorbent material (e.g., vermiculite or
universal polypropylene spill pads). Do not use combustible materials like sawdust.

Clean: Sweep the absorbed mixture using non-sparking tools and place it into a chemically

resistant, sealable waste container.

Decontaminate: Wash the contaminated surface with a 10% ethanol/water solution followed

by a mild detergent.

o Causality: Water alone is insufficient for this highly hydrophobic compound; a mild
solvent/detergent mix is required to fully solubilize and remove residual lipophilic traces
from the benchtop.

Logistical Disposal Plan

Under [4], organic chemical waste must be strictly segregated to ensure environmental

compliance and laboratory safety.

o Classification: 1-(4-n-Butoxy-3-methylphenyl)ethanol is classified as a Non-Halogenated

Organic Waste.

Segregation: Keep strictly separated from halogenated waste streams (e.g., chloroform,

dichloromethane).

o Causality: Mixing non-halogenated aromatic ethers with halogenated waste streams
significantly increases institutional disposal costs and can trigger exothermic
incompatibilities during waste consolidation.

Labeling: Clearly label the waste container with "Hazardous Waste - Non-Halogenated
Organic (1-(4-n-Butoxy-3-methylphenyl)ethanol)" and note the exact date of initial
accumulation.
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» Storage: Store in a designated, well-ventilated Satellite Accumulation Area (SAA) with
secondary containment until collected by Environmental Health and Safety (EHS) personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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